2-Amino-6-fluoro-3-methylquinoline

• IUPAC Name: 6-fluoro-3-methylquinolin-2-amine
• InChI: InChI=1S/C10H9FN2/c1-6-4-7-5-8(11)2-3-9(7)13-10(6)12/h2-5H,1H3,(H2,12,13)
• InChI Key: OJCJWHJZMUWTEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=CC(=C2)F)N=C1N
• Molecular Formula: C10H9FN2
• DSSTOX Substance ID: DTXSID70588906
• Molecular Weight: 176.19 g/mol
• CAS RN: 203506-28-9

Description

2-Amino-6-fluoro-3-methylquinoline (2-AFMQ) is an organic compound belonging to the quinoline family. It is a colorless solid with a melting point of 108-109°C. 2-AFMQ is a valuable building block for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. It has been used in a variety of research applications, including biochemical and physiological studies, and is an important tool for laboratory experiments.

Safety and Hazards

2-Amino-6-fluoro-3-methylquinoline is classified as Acute Tox. 4 Oral - Eye Dam. 1, indicating that it is acutely toxic if ingested and can cause serious eye damage.

Mechanism of Action

Target of Action

The primary targets of 2-Amino-6-fluoro-3-methylquinoline are bacterial enzymes DNA gyrase and DNA topoisomerase IV . These enzymes are essential for bacterial DNA replication, making them attractive targets for antibacterial drugs .

Mode of Action

This compound interacts with its targets by stabilizing a covalent enzyme-DNA complex in which the DNA is cleaved in both strands . This interaction inhibits the supercoiling activity of DNA gyrase and DNA topoisomerase IV, thereby preventing DNA replication and transcription .

Biochemical Pathways

The inhibition of DNA gyrase and DNA topoisomerase IV disrupts the bacterial DNA replication and transcription processes . This disruption leads to the cessation of bacterial growth and eventually results in bacterial cell death .

Result of Action

The molecular effect of this compound is the inhibition of bacterial DNA replication and transcription . On a cellular level, this leads to the cessation of bacterial growth and eventually results in bacterial cell death .

Biochemical Analysis

Biochemical Properties

2-Amino-6-fluoro-3-methylquinoline plays a significant role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. It has been observed to interact with enzymes involved in metabolic pathways, such as cytochrome P450 enzymes, which are responsible for the oxidation of organic substances. The nature of these interactions often involves binding to the active site of the enzyme, leading to either inhibition or activation of the enzyme’s activity .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, it has been shown to affect the MAPK/ERK signaling pathway, which plays a crucial role in cell proliferation and differentiation. Additionally, this compound can alter gene expression by binding to specific transcription factors, thereby influencing the transcription of target genes .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind to biomolecules such as DNA, RNA, and proteins, leading to changes in their structure and function. For example, it has been reported to inhibit the activity of topoisomerase enzymes, which are essential for DNA replication and transcription. This inhibition occurs through the binding of this compound to the enzyme’s active site, preventing the enzyme from performing its function .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time due to its stability and degradation. Studies have shown that the compound is relatively stable under standard laboratory conditions, but it can degrade over time when exposed to light and heat. Long-term effects on cellular function have been observed in both in vitro and in vivo studies, with prolonged exposure leading to changes in cell viability and function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound has been shown to have minimal toxic effects, while higher doses can lead to significant toxicity and adverse effects. Threshold effects have been observed, with certain dosages required to achieve a therapeutic effect without causing toxicity. High doses can result in liver and kidney damage, as well as other systemic effects .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism. It is primarily metabolized by cytochrome P450 enzymes, which oxidize the compound to form various metabolites. These metabolites can then undergo further reactions, such as conjugation with glucuronic acid, to enhance their excretion from the body. The compound’s effects on metabolic flux and metabolite levels have been studied, revealing its potential to alter the balance of metabolic pathways .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. It can be taken up by cells via specific transporters, such as organic cation transporters, and distributed to various cellular compartments. The compound’s localization and accumulation within cells can influence its activity and function, with higher concentrations observed in certain tissues .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. It can be directed to specific compartments or organelles through targeting signals and post-translational modifications. For instance, the compound has been found to localize in the nucleus, where it can interact with DNA and transcription factors to modulate gene expression. Additionally, its presence in the mitochondria can affect cellular metabolism and energy production .